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Compound of Interest

Compound Name: 3-methylpent-4-enoic acid

Cat. No.: B156693

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals engaged in the
synthesis of 3-methylpent-4-enoic acid.

Diagram of the Synthetic Workflow
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Step 1: Synthesis of But-1-en-3-ol

Vinyl Bromide Magnesium Turnings

THF

Vinyl Magnesium Bromide Acetaldehyde

1. Reaction
2. Aqueous Workup

Step 2: Johnson-Claisen Rearrangement & Hydrolysis

Triethyl Orthoacetate

But-1-en-3-ol [Propionic Acid (catalyst))

Heat

Ethyl 3-methylpent-4-enoate

L. KOH, Ethanol/Water
2. Acidic Workup

3-Methylpent-4-enoic Acid
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Low Yield of
3-Methylpent-d-enoic Acid

Check Yield of
But-1-en-3-o (Step 1)

Check Yield of
Rearrangement/Hydrolysis (Step 2)

Click to download full resolution via product page
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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